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Compound of Interest

Compound Name: Gemini

Cat. No.: B1671429

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for adjusting Gemini surfactant structures for harsh reservoir conditions. All quantitative
data is summarized in tables for easy comparison, and detailed experimental protocols for key
analyses are provided.

Frequently Asked Questions (FAQs)

Q1: What is a Gemini surfactant and how is it structurally different from conventional
surfactants?

A Gemini surfactant consists of two conventional surfactant molecules, each with a hydrophilic
head group and a hydrophobic tail, covalently linked by a spacer group. This dimeric structure
gives them unique properties compared to their monomeric counterparts.

Q2: Why are Gemini surfactants preferred for harsh reservoir conditions like high temperature
and high salinity?

Gemini surfactants exhibit superior properties under harsh conditions due to their unique
structure. They generally have a much lower critical micelle concentration (CMC), meaning
they are effective at lower concentrations.[1][2] Their dimeric nature also provides enhanced
thermal and salt tolerance compared to conventional surfactants.[3][4]
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Q3: How does modifying the spacer group affect the performance of a Gemini surfactant in
high salinity environments?

The spacer group plays a crucial role in the performance of Gemini surfactants.

e Length: The length of the spacer influences the surfactant's salt tolerance and surface
activity. Shorter spacers can enhance hydrophobic interactions between the two tails, leading
to higher surface activity.[5][6] However, there is an optimal spacer length for specific
applications to achieve the best performance in terms of wettability alteration and interaction
with counter-ions in saline solutions.[7]

o Structure: Incorporating functional groups like hydroxyl (-OH) or amide groups into the
spacer can improve salt tolerance and thermal stability by promoting hydrogen bonding and
enhancing micellar structure.[8] For example, Gemini surfactants with double hydroxyl
groups on the spacer have shown superior salt tolerance.[8]

Q4: What causes Gemini surfactants to adsorb to reservoir rock, and how can this be
minimized?

Surfactant adsorption onto reservoir rock is a significant issue that can reduce the effectiveness
of chemical enhanced oil recovery (EOR). The primary mechanisms include electrostatic
attraction, van der Waals interactions, and hydrogen bonding.[9]

o For Carbonate Reservoirs: Carbonate rocks are typically positively charged. Therefore, using
cationic Gemini surfactants is preferred to minimize adsorption due to electrostatic
repulsion.[9][10]

o For Sandstone Reservoirs: Sandstone reservoirs are generally negatively charged, making
anionic surfactants a better choice to reduce adsorption.[9]

o Mitigation Strategies: Lowering the salinity of the injection water can significantly reduce
surfactant adsorption on carbonate cores.[10][11] The use of sacrificial agents or optimizing
the surfactant structure can also help minimize adsorption.

Troubleshooting Guides

Issue 1: Poor Thermal Stability of Gemini Surfactant at High Reservoir Temperatures
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e Symptom: The surfactant solution loses viscosity or decomposes at elevated temperatures,
leading to a loss of performance.

» Possible Cause: The molecular structure of the surfactant is not robust enough to withstand
the high thermal energy of the reservoir.

e Troubleshooting Steps:

o Modify the Spacer Group: Introduce functional groups that enhance thermal stability.
Incorporating amide or hydroxyl groups can create hydrogen bonds that strengthen the
micelle structure.[8]

o Increase Hydrophobic Chain Length: Longer hydrophobic tails can improve the thermal
stability of the micelles.

o Optimize Surfactant Concentration: In some cases, operating above the critical micelle
concentration (CMC) can improve the stability of the surfactant solution.[12]

o Conduct Thermal Stability Tests: Before large-scale application, evaluate the long-term
thermal stability of the surfactant at reservoir temperature. A common method is to age the
surfactant solution at the target temperature and monitor properties like surface tension
and interfacial tension over time.[13]

Issue 2: Surfactant Precipitation in High Salinity Brine

o Symptom: The surfactant precipitates out of solution when mixed with high salinity formation
or injection water.

o Possible Cause: High concentrations of salts, especially divalent cations (Caz*, Mg?*), can
disrupt the micellar structure and reduce the solubility of the surfactant.

o Troubleshooting Steps:

o Incorporate Salt-Tolerant Moieties: Modify the surfactant structure by adding groups that
improve salt tolerance. For instance, incorporating double hydroxyl groups in the spacer
has been shown to significantly enhance salt tolerance.[8]
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o Optimize Spacer Length: The interaction with salts is dependent on the spacer length.
Experiment with different spacer lengths to find the optimal configuration for the specific
brine composition.[7]

o Use a Co-surfactant or Co-solvent: The addition of a co-surfactant or co-solvent can
improve the solubility of the primary surfactant in high salinity brine.

o Perform a Salinity Scan: Evaluate the phase behavior of the surfactant over a range of
salinities to identify the optimal salinity window for its application.

Issue 3: High Surfactant Retention in Core Flooding Experiments

o Symptom: A significant amount of the injected Gemini surfactant is adsorbed onto the core
material, as indicated by a lower than expected concentration in the effluent.

o Possible Cause: Strong electrostatic attraction between the surfactant and the rock surface.
e Troubleshooting Steps:

o Select the Appropriate Surfactant Type: For positively charged carbonate cores, use a
cationic Gemini surfactant to promote electrostatic repulsion.[9][10] For negatively
charged sandstone, an anionic Gemini surfactant is more suitable.[9]

o Lower Injection Water Salinity: Using low salinity water for injection has been
demonstrated to reduce the adsorption of cationic Gemini surfactants on carbonate rocks
by several folds.[10][11]

o Optimize Flow Rate and Concentration: Increasing the injection flow rate can sometimes
lower the percentage of surfactant retention.[14] Be aware that increasing the surfactant
concentration can lead to higher retention.[14][15]

o Consider Sacrificial Agents: Injecting a slug of a sacrificial agent before the surfactant
flood can occupy the adsorption sites on the rock surface, reducing the loss of the primary
surfactant.

Data Presentation

Table 1: Effect of Spacer Modification on Gemini Surfactant Performance in High Salinity
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Gemini o
Spacer Salinity .
o Surfactant - Observation Reference
Modification Condition
Type
Single Hydroxyl Peak apparent
gie Hyaroy Cationic VES 1.5 wt% NaCl _ 'pp [8]
Group viscosity
Peak apparent
Double Hydroxyl o viscosity,
Cationic VES 5 wt% NacCl ) [8]
Groups superior salt
tolerance
Surfactant with 3
methylene
Varies (3to 6 o groups showed
Cationic 0.2-2.6 wt% KCI [6]

methylenes)

the best salt
tolerance and

viscosity.

Table 2: Performance of Gemini Surfactants Under Harsh Reservoir Conditions
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Gemini . . Performa
Reservoir Temperat Salinity Referenc
Surfactan nce Result
Type ure (°C) (Pppm) : e
t Metric
Low
o 241,688 ,
Cationic ) Surfactant retention
o Carbonate 102 (formation ] [14]
Gemini Retention (0.42 mg/g-
water)
rock)
Cationic 67,779 Surfactant Moderate
o Carbonate 102 ) ) [14]
Gemini (seawater) Retention retention
o >30,000 , ,
Anionic Not Not ] Viscosity
o N N (with Ca2*, _ >90% [4]
Gemini Specified Specified Reduction
Mg2?*)
o >30,000 ] Ultra-low
Anionic Not Not ] Interfacial
. . . (with Ca*, : (1073 [4]
Gemini Specified Specified Tension
Mg2+) mN/m)

Experimental Protocols

1.

Interfacial Tension (IFT) Measurement using Spinning Drop Tensiometer

Objective: To measure the low to ultra-low IFT between the surfactant solution and crude oil.

Apparatus: Spinning Drop Tensiometer.

Procedure:

o Fill the rotating capillary tube of the tensiometer with the denser liquid (typically the

surfactant solution).

o Inject a small drop of the less dense liquid (crude oil) into the capillary.

o Rotate the capillary at a specific angular velocity. The centrifugal force will elongate the oil

drop.
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o Allow the system to reach equilibrium. The shape of the elongated drop is dependent on
the IFT.

o Capture an image of the elongated drop and use the instrument's software to analyze the
drop shape and calculate the IFT based on the Vonnegut, or Cayias, Schechter, and Wade
(CSW) equations.

o For high-temperature measurements, ensure the tensiometer is equipped with a
temperature control system and allow the system to equilibrate at the desired temperature
before measurement.[16]

. Core Flooding Experiment for Surfactant Evaluation

Objective: To evaluate the oil recovery efficiency of a Gemini surfactant formulation in a
porous medium simulating reservoir rock.

Apparatus: Core flooding system (including core holder, pumps, pressure transducers,
fraction collector, and oven for temperature control).

Procedure:

[e]

Core Preparation: Select a reservoir core sample (e.g., Berea sandstone or Indiana
limestone). Clean and dry the core, then measure its porosity and permeability.[17]

o Saturation: Saturate the core with brine (simulated formation water).

o Oil Flooding: Inject crude oil into the core until no more brine is produced to establish
irreducible water saturation.

o Water Flooding (Secondary Recovery): Inject brine into the core to simulate secondary oil
recovery until oil production ceases.

o Surfactant Flooding (Tertiary Recovery): Inject a slug of the Gemini surfactant solution into
the core. This is often followed by a polymer solution for mobility control.

o Effluent Analysis: Collect the effluent from the core in a fraction collector and analyze the
oil and water volumes to determine the incremental oil recovery. The concentration of the
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surfactant in the effluent can also be measured (e.g., using HPLC) to determine surfactant
retention.[14][15]

o Data Analysis: Calculate the oil recovery factor at each stage of the experiment.
3. Thermal Stability Evaluation

o Objective: To assess the long-term stability of a Gemini surfactant solution at high reservoir
temperatures.

o Apparatus: High-temperature oven, sealed sample vials.

e Procedure:

[¢]

Prepare the Gemini surfactant solution in the desired brine.
o Place the solution in sealed vials to prevent evaporation.

o Age the samples in an oven at the target reservoir temperature for a specified period (e.g.,
several days or weeks).

o At regular intervals, remove a sample and allow it to cool to room temperature.

o Measure key properties of the aged surfactant solution, such as surface tension, interfacial
tension with crude oil, and pH.

o A significant change in these properties over time indicates surfactant degradation. The
decomposition kinetics can often be modeled as a first-order reaction to determine the
surfactant's half-life at that temperature.[12]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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